N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C14H15N3O4/c1-17-8-10(14(16-17)19-2)13(18)15-9-3-4-11-12(7-9)21-6-5-20-11/h3-4,7-8H,5-6H2,1-2H3,(H,15,18)
• InChI Key: NAYKHFLKFAFSSY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C14H15N3O4
• Molecular Weight: 289.29 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C14H15N3O4 and its molecular weight is 289.291. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of related compounds provide foundational knowledge for understanding the chemical properties and potential reactivity of "N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide." Studies like those conducted by Hassan et al. (2014) on the synthesis and cytotoxicity of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, and by Ohno et al. (2004) on the synthesis and herbicidal activity of new pyrazole-4-carboxamide derivatives, highlight the diverse synthetic pathways and applications of compounds within this chemical class (Hassan, Hafez, & Osman, 2014) (Ohno, Watanabe, Matsukawa, Ueda, Sakurai, Hori, & Hirai, 2004).

Biological Activities

Research on related structures often explores their biological activities, which can inform potential therapeutic or agricultural uses. For example, the work by Abu-Hashem et al. (2020) on the synthesis of novel benzodifuranyl derivatives as anti-inflammatory and analgesic agents demonstrates the pharmacological potential of structurally similar compounds. These findings are critical for identifying new therapeutic agents with specific biological targets (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Pharmacological Evaluation

The evaluation of compounds for their interaction with biological systems is crucial for drug development. Studies like those by Kuroita, Sakamori, and Kawakita (1996) on the synthesis of benzoxazine derivatives as serotonin-3 (5-HT3) receptor antagonists provide insights into the therapeutic potential of compounds with similar structures in treating conditions related to neurotransmitter function (Kuroita, Sakamori, & Kawakita, 1996).

Chemical and Structural Analysis

Detailed chemical and structural analyses, such as those presented by Jilani (2007) in the synthesis of 8-amino-1-methoxy-6H-dibenzo[b,d]pyran-6-one, underpin the development of novel compounds with optimized properties for specific applications (Jilani, 2007).